4-Hydroxypiperidine-1-carboximidamide hydrochloride

• CAS: 887624-46-6
• Molecular Formula: C6H14ClN3O
• Molecular Weight: 179.65
• SMILES: C1CN(CCC1O)C(=N)N.Cl
• InChI: InChI=1S/C6H13N3O.ClH/c7-6(8)9-3-1-5(10)2-4-9;/h5,10H,1-4H2,(H3,7,8);1H
• InChIKey: OZHNUGAJQDNLDL-UHFFFAOYSA-N
• Solubility: not available

Researchers seeking polar building blocks for fragment-based screening often face solubility and selectivity challenges. 4-Hydroxypiperidine-1-carboximidamide hydrochloride addresses this with a low LogP (0.0745) and moderate TPSA (73.34 Ų), enabling efficient engagement of solvent-exposed protein pockets. • Validated by TbTR co-crystal structure (PDB 6RB5, 1.98 Å), confirming key His461' interactions. • Dual carboximidamide/hydroxyl functionality supports parallel library synthesis and kinase inhibitor design. • Supplied as stable HCl salt; ideal for high-throughput medicinal chemistry workflows.

4-Hydroxypiperidine-1-carboximidamide Hydrochloride (CAS 887624-46-6): Physicochemical Identity and Scaffold Classification

4-Hydroxypiperidine-1-carboximidamide hydrochloride is a cyclic guanidine building block featuring a carboximidamide group at the piperidine N1 position and a hydroxyl substituent at C4, supplied as a monohydrochloride salt . This compound serves as a versatile intermediate in medicinal chemistry, particularly for constructing heterocyclic ligands and pharmacologically active molecules .

Cyclic guanidine building block with 4-hydroxy and carboximidamide groups

Supplied as hydrochloride salt for improved handling

Reported intermediate for heterocyclic ligand synthesis

Why Unsubstituted or Differently Substituted Piperidine Carboximidamides Cannot Adequately Substitute 4-Hydroxypiperidine-1-carboximidamide Hydrochloride

Replacing the 4-hydroxy substitution with hydrogen, methoxy, or fluoro groups leads to significant shifts in lipophilicity, polar surface area, and hydrogen-bonding capacity, which directly impact aqueous solubility, molecular recognition, and downstream synthetic compatibility [1]. These measurable differences mean that simple structural analogs cannot reproduce the physicochemical profile required for specific drug-discovery applications, as quantified in the evidence below.

Significant LogP reduction may shift aqueous solubility and non-specific binding vs. unsubstituted analogs.

Marked increase in TPSA may alter passive membrane permeability compared to piperidine-1-carboximidamide.

Different hydrogen-bond donor/acceptor count may impact target engagement and synthetic derivatization pathways.

• [1] Turcano L, Battista T, De Haro ET, et al. Spiro-containing derivatives show antiparasitic activity against Trypanosoma brucei through inhibition of the trypanothione reductase enzyme. PLoS Negl Trop Dis. 2020;14:e0008339. View Source

Quantitative Differential Evidence for 4-Hydroxypiperidine-1-carboximidamide Hydrochloride Versus Closest Analogs

Lipophilicity Reduction: >1 Log Unit Lower LogP Compared to Unsubstituted Piperidine-1-carboximidamide

The experimental LogP of 4-hydroxypiperidine-1-carboximidamide (free base) is 0.0745 [1], while the parent piperidine-1-carboximidamide (CAS 4705-39-9) registers a LogP of 1.1037 [2]. This 1.03 log unit reduction corresponds to an approximately 10.7-fold lower octanol/water partition coefficient, indicating substantially greater hydrophilicity.

LogP Reduction

Data to verify

Target LogP 0.0745 vs. piperidine-1-carboximidamide 1.1037; ΔLogP –1.03 (~10.7-fold lower)

Supports aqueous solubility context in fragment-based screening

Source: chemical property database; experimental verification recommended

Evidence Dimension	Experimental LogP (octanol/water partition coefficient)
Target Compound Data	LogP = 0.0745 (free base)
Comparator Or Baseline	Piperidine-1-carboximidamide (free base), LogP = 1.1037
Quantified Difference	ΔLogP = –1.03 (≈10.7-fold lower partition)
Conditions	Reported experimental LogP values from chemical property databases; free base forms.

Why This Matters

Lower LogP favors aqueous solubility and reduces non-specific binding, which is critical in fragment-based screening and early hit optimization.

• [1] Kuujia, 4-hydroxypiperidine-1-carboximidamide chemical properties, experimental LogP: 0.07450. View Source
• [2] ChemSrc, piperidine-1-carboximidamide, experimental LogP: 1.10370. View Source

Polar Surface Area Increase: 38% Higher TPSA Than Unsubstituted Piperidine-1-carboximidamide

The topological polar surface area (TPSA) of 4-hydroxypiperidine-1-carboximidamide is 73.34 Ų [1], compared to 53.11 Ų for piperidine-1-carboximidamide [2]. The 20.23 Ų increase (38%) reflects the contribution of the hydroxyl group, directly enhancing polarity and hydrogen-bonding potential.

Polar Surface Area

Data to verify

Target TPSA 73.34 Ų vs. piperidine-1-carboximidamide 53.11 Ų; ΔTPSA +20.23 Ų (+38%)

May inform ADME prediction and membrane permeability screening

Calculated TPSA; experimental confirmation may be needed

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 73.34 Ų
Comparator Or Baseline	Piperidine-1-carboximidamide, TPSA = 53.11 Ų
Quantified Difference	ΔTPSA = +20.23 Ų (+38%)
Conditions	Calculated TPSA values from standard cheminformatic databases.

Why This Matters

Higher TPSA generally correlates with improved aqueous solubility and reduced passive membrane permeability, guiding selection of building blocks for oral bioavailability or CNS-penetrant candidates.

• [1] Kuujia, 4-hydroxypiperidine-1-carboximidamide computed properties, TPSA: 73.34 Ų. View Source
• [2] ChemSrc, piperidine-1-carboximidamide, TPSA: 53.11 Ų. View Source

Hydrogen-Bonding Capacity: One Additional Donor and Acceptor Relative to Unsubstituted Analog

4-Hydroxypiperidine-1-carboximidamide presents 3 hydrogen bond donors (HBD) and 2 hydrogen bond acceptors (HBA) [1], whereas the unsubstituted piperidine-1-carboximidamide contains only 2 HBD and 1 HBA [2]. The additional donor (hydroxyl –OH) and acceptor (hydroxyl oxygen) expand the potential for specific intermolecular interactions with biological targets.

H-Bond Capacity

Class-level

Target HBD 3, HBA 2 vs. piperidine-1-carboximidamide HBD 2, HBA 1; +1 donor, +1 acceptor

May expand hydrogen-bond network for target engagement

Class-level inference from structure; confirm in target-specific assays

Evidence Dimension	Hydrogen bond donor and acceptor count
Target Compound Data	HBD = 3, HBA = 2
Comparator Or Baseline	Piperidine-1-carboximidamide, HBD = 2, HBA = 1
Quantified Difference	+1 HBD, +1 HBA
Conditions	Computed from chemical structure; free base forms.

Why This Matters

Enhanced hydrogen-bonding capacity can strengthen target engagement, improve selectivity, and offer additional synthetic handles for further derivatization in lead optimization.

• [1] Kuujia, 4-hydroxypiperidine-1-carboximidamide computed properties, HBD: 3, HBA: 2. View Source
• [2] ChemSrc, piperidine-1-carboximidamide, HBD: 2, HBA: 1 (derived from structure). View Source

Structural Biology Validation: 4-Hydroxypiperidine-1-carboximidamide Scaffold Anchors a Trypanothione Reductase Inhibitor

The 4-hydroxypiperidine-1-carboximidamide moiety is a core substructure of ligand JWZ, co-crystallized with Trypanosoma brucei trypanothione reductase (TbTR) at 1.98 Å resolution (PDB 6RB5) [1]. The crystal structure reveals that the carboximidamide and hydroxyl groups form hydrogen bonds with the catalytic His461' and adjacent residues, while the piperidine ring occupies a hydrophobic pocket lined by Trp21, Val53, Ile106, Tyr110, and Met113 [2]. This validates the scaffold's suitability for structure-based drug design.

Co-crystal Structure

Method context

PDB 6RB5, resolution 1.98 Å; scaffold forms H-bonds with His461' and occupies hydrophobic pocket

Supports structure-guided antiparasitic research for trypanothione reductase

Validated in TbTR complex; relevance to other targets may require assessment

Evidence Dimension	Co-crystal structure with validated target
Target Compound Data	PDB 6RB5; resolution 1.98 Å; key interactions with His461' and hydrophobic pocket
Comparator Or Baseline	Not applicable; demonstrates scaffold competency
Quantified Difference	N/A
Conditions	X-ray crystallography of TbTR in complex with spiro-containing derivative incorporating 4-hydroxypiperidine-1-carboximidamide substructure.

Why This Matters

Demonstrates that the 4-hydroxypiperidine-1-carboximidamide scaffold can productively engage a therapeutically relevant target, supporting its procurement for fragment-based and structure-guided antiparasitic programs.

• [1] RCSB PDB, 6RB5: Trypanothione reductase in complex with JWZ ligand, 2019. View Source
• [2] Turcano L, Battista T, De Haro ET, et al. Spiro-containing derivatives show antiparasitic activity against Trypanosoma brucei through inhibition of the trypanothione reductase enzyme. PLoS Negl Trop Dis. 2020;14:e0008339. View Source

Prioritized Application Scenarios for 4-Hydroxypiperidine-1-carboximidamide Hydrochloride Based on Quantitative Differentiation

Fragment-Based Drug Discovery Against Hydrophilic Binding Pockets

The low LogP (0.0745) and moderate TPSA (73.34 Ų) make this compound an attractive fragment for screening against polar or solvent-exposed protein pockets where aqueous solubility and low non-specific binding are essential [1]. Its enhanced hydrogen-bonding capacity (3 HBD, 2 HBA) enables efficient molecular recognition even at low molecular weight.

Structure-Guided Design of Trypanothione Reductase Inhibitors

The validated co-crystal structure with TbTR (PDB 6RB5, 1.98 Å) demonstrates that the 4-hydroxypiperidine-1-carboximidamide substructure can anchor inhibitors in the catalytic site, forming key interactions with His461' and the surrounding hydrophobic pocket [2]. This scaffold can serve as a starting point for antiparasitic lead optimization.

Combinatorial Chemistry and Parallel Synthesis

The combination of a reactive carboximidamide group, a hydroxyl handle for further derivatization (e.g., alkylation, acylation), and the hydrochloride salt form for enhanced handling makes this building block suitable for high-throughput library synthesis . Its distinct physicochemical profile (LogP, TPSA, HBD/HBA) ensures that derived libraries span a different property space compared to libraries built from unsubstituted piperidine carboximidamides.

Kinase Inhibitor Scaffold Design

The additional hydrogen-bond donor (hydroxyl) and acceptor can mimic the ribose interactions of ATP or form water-mediated contacts in kinase hinge regions, while the carboximidamide group can engage catalytic lysine or aspartate residues [3]. This dual interaction capability supports the design of type I or type II kinase inhibitors with improved selectivity profiles.

Application

Selection Property

Validation Focus

Fragment-based screening for polar pockets

Low lipophilicity and moderate polar surface area

Aqueous solubility and non-specific binding assays

Trypanothione reductase inhibitor design

Reported scaffold engagement via co-crystal structure

Crystallographic and SAR studies

Combinatorial library synthesis

Dual reactive groups and hydrochloride salt form

Derivatization efficiency and library diversity analytics

Kinase inhibitor scaffold design

Hydrogen-bond donor/acceptor capacity for hinge region

Kinase panel selectivity and binding mode characterization

• [1] Kuujia, 4-hydroxypiperidine-1-carboximidamide chemical properties, LogP: 0.07450, TPSA: 73.34 Ų, HBD: 3, HBA: 2. View Source
• [2] RCSB PDB, 6RB5: Trypanothione reductase in complex with JWZ ligand, 2019; Turcano et al., PLoS Negl Trop Dis, 2020. View Source
• [3] Class-level inference: hydrogen-bonding capacity of 4-hydroxycarboximidamide scaffolds in kinase inhibitor design; for representative examples, see Turcano et al., 2020. View Source